Cas no 1805951-27-2 (Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805951-27-2
• MF: C₁₁H₁₁Br₂F₂NO₂
• MW: 387.015348672867
• CID: 4866779
• Update Time: 2025-06-29

Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11Br2F2NO2/c1-2-18-10(17)4-6-7(11(14)15)3-9(13)16-8(6)5-12/h3,11H,2,4-5H2,1H3
• InChI Key： AXLPNEVMWLRAKV-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C=C(N=1)Br)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805951-27-2)

The compound Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805951-27-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromomethyl and difluoromethyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate is its versatility in organic synthesis. The presence of reactive bromine and fluorine atoms allows for further functionalization, enabling the creation of complex molecules. This property aligns with the growing demand for fluorinated compounds in modern chemistry, as they often exhibit enhanced stability and bioavailability. The compound's CAS No. 1805951-27-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In recent years, the focus on sustainable chemistry and green synthesis has driven interest in compounds like Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate. Researchers are exploring eco-friendly methods to produce such intermediates, minimizing waste and energy consumption. This trend is particularly relevant given the increasing scrutiny on chemical manufacturing processes. The compound's role in catalysis and ligand design further underscores its importance in advancing sustainable practices.

The pharmaceutical industry has shown considerable interest in pyridine-based compounds due to their therapeutic potential. Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate serves as a precursor for developing small-molecule inhibitors and kinase modulators, which are critical in treating various diseases. Its difluoromethyl group is particularly noteworthy, as fluorine incorporation often improves drug efficacy and metabolic stability. These attributes make the compound a hot topic in medicinal chemistry forums and publications.

Another area where CAS No. 1805951-27-2 gains attention is in agrochemical innovation. The compound's structural motifs are found in pesticides and herbicides, contributing to the development of more effective and environmentally friendly crop protection agents. With the global push toward precision agriculture, the demand for novel chemical entities like this is expected to rise. Researchers are also investigating its potential in bioconjugation and probe design for biological studies.

From a technical perspective, the synthesis and handling of Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate require expertise in halogenation and fluorination techniques. The compound's stability and reactivity profile make it a subject of advanced spectroscopic analysis, including NMR and mass spectrometry. These analytical methods are essential for quality control and structural verification, ensuring its suitability for high-value applications.

In conclusion, Ethyl 6-bromo-2-(bromomethyl)-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805951-27-2) represents a critical building block in modern chemical research. Its applications span drug discovery, agrochemical development, and material science, making it a compound of significant interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.